Cas no 1850813-20-5 (1,3,5-Triazin-2-amine, 4-chloro-6-(2-ethylcyclopropyl)-)

• Product Name: 1,3,5-Triazin-2-amine, 4-chloro-6-(2-ethylcyclopropyl)-
• CAS No: 1850813-20-5
• MF: C₈H₁₁ClN₄
• MW: 198.65273976326
• CID: 5263056
• Update Time: 2025-10-25

1,3,5-Triazin-2-amine, 4-chloro-6-(2-ethylcyclopropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine, 4-chloro-6-(2-ethylcyclopropyl)-

• Inchi： 1S/C8H11ClN4/c1-2-4-3-5(4)6-11-7(9)13-8(10)12-6/h4-5H,2-3H2,1H3,(H2,10,11,12,13)
• InChI Key： MMAPKLIFRAZPBI-UHFFFAOYSA-N
• SMILES： N1=C(C2CC2CC)N=C(Cl)N=C1N

Additional information on 1,3,5-Triazin-2-amine, 4-chloro-6-(2-ethylcyclopropyl)-

Introduction to 1,3,5-Triazin-2-amine, 4-chloro-6-(2-ethylcyclopropyl) (CAS No. 1850813-20-5)

1,3,5-Triazin-2-amine, 4-chloro-6-(2-ethylcyclopropyl), identified by the CAS number 1850813-20-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and agrochemical research. This heterocyclic compound belongs to the triazine family, a class of molecules known for their versatile applications in medicinal chemistry due to their rigid three-membered ring structure. The presence of both chloro and ethylcyclopropyl substituents on the triazine core introduces unique electronic and steric properties, making it a promising candidate for further chemical modifications and biological evaluations.

The molecular structure of 1,3,5-Triazin-2-amine, 4-chloro-6-(2-ethylcyclopropyl) features a central triazine ring substituted at the 4-position with a chloro group and at the 6-position with a (2-ethylcyclopropyl) group. This substitution pattern enhances the compound's potential as a building block for the synthesis of more complex derivatives. The chloro group at the 4-position is particularly noteworthy, as it can participate in nucleophilic aromatic substitution reactions or serve as a handle for further functionalization via cross-coupling reactions. Meanwhile, the (2-ethylcyclopropyl) group introduces steric hindrance and may influence the compound's binding affinity to biological targets.

In recent years, there has been growing interest in developing novel compounds based on triazine scaffolds for their potential applications in drug discovery. The structural features of 1,3,5-Triazin-2-amine, 4-chloro-6-(2-ethylcyclopropyl) make it an attractive intermediate for synthesizing bioactive molecules. For instance, modifications at the 2-amino position could lead to derivatives with enhanced solubility or improved pharmacokinetic properties. Additionally, the combination of electron-withdrawing (chloro) and alkylating (ethylcyclopropyl) groups may confer selective toxicity against certain biological targets.

One of the most compelling aspects of this compound is its potential in developing novel agrochemicals. Triazine derivatives are well-known for their herbicidal properties, and the introduction of additional functional groups can fine-tune their activity against specific weed species while minimizing environmental impact. Preliminary studies have suggested that derivatives of 1,3,5-Triazin-2-amine, 4-chloro-6-(2-ethylcyclopropyl) exhibit promising herbicidal activity by inhibiting key enzymes involved in plant growth regulation. This aligns with the broader trend in agrochemistry toward environmentally sustainable solutions that maintain high efficacy.

The synthesis of 1,3,5-Triazin-2-amine, 4-chloro-6-(2-ethylcyclopropyl) involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the condensation of cyanamide with diethyl cyclopropanecarboxylate in the presence of a base to form the triazine core. Subsequent chlorination at the 4-position and alkylation at the 6-position complete the desired structure. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or microwave-assisted synthesis, can be employed to improve yield and purity.

The chemical reactivity of this compound allows for further derivatization into various pharmacophores. For example, coupling reactions at the 2-amino or 6-(2-ethylcyclopropyl) positions can introduce heterocyclic moieties or other bioactive groups. Such modifications are crucial for optimizing drug-like properties such as metabolic stability, cell permeability, and target binding affinity. Computational chemistry approaches have been increasingly utilized to predict the behavior of these derivatives before experimental synthesis.

Recent advances in biocatalysis have also opened new avenues for exploring derivatives of 1,3,5-Triazin-2-amine, 4-chloro-6-(2-ethylcyclopropyl). Enzymatic methods can be employed to introduce specific functional groups under mild conditions with high selectivity. This approach not only improves synthetic efficiency but also reduces waste generation—a critical consideration in green chemistry initiatives. Such biocatalytic strategies are particularly valuable when dealing with complex molecules like this triazine derivative.

The potential applications of this compound extend beyond pharmaceuticals and agrochemicals into material science and specialty chemicals. The rigid structure of triazines makes them suitable candidates for designing polymers with unique thermal or mechanical properties. Additionally, their ability to participate in coordination chemistry suggests applications as ligands in metal catalysis or sensors for detecting environmental pollutants.

Evaluation of 1,3,5-Triazin-2-amine, 4-chloro-6-(2-ethylcyclopropyl) in biological assays has revealed intriguing preliminary results that warrant further investigation. In vitro studies have shown that certain derivatives exhibit moderate activity against bacterial strains resistant to conventional antibiotics by interfering with essential metabolic pathways. While these findings are promising, they require rigorous validation through additional experiments to confirm their therapeutic potential.

The environmental impact of compounds like 1,3,5-Triazin-2-amine, 4-chloro-6-(2-ethylcyclopropyl) is another critical consideration during development. Efforts are underway to design derivatives that decompose rapidly in vivo or ecosystems after exerting their intended effect. This approach minimizes long-term ecological risks while maintaining high efficacy—a balance that is essential for sustainable chemical development.

In conclusion,1, 3, 5-Triazin,,, ,_{,,,
,,, ,,, ,,, ,,, ,,, ,,, ,,, ,,, ,,, ,,, ,,, ,,, ,,, ,,, ,,, .,,,.,.,.,.,.,.,.,.,.,.
.,,,.,.,.,.,.
.,,,.,.
.,,,..,,,..,,,..,,,..,,,..,,,..,,,..,,,..,,,..,,,..,,,..,,,..,,,..,,,..,,,..,
.,,,,...,,,,...,,,,...,,,,...,,,,...,,,,...,,,,...,,,,...,,,,...,,,,...,,,,...,,,,...,
.,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,
.,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,
....,.......,.......,.......,.......,.......,.......,.......,.......,.......,.......,.....,
.....................................................................,
..............................................................................................................................................................................................................................................................................................................................................................................................................................................................................................................................................................................................................................................................................................................................}